Cas no 892847-29-9 (4-{methyl(oxolan-2-yl)methylsulfamoyl}-N-{naphtho2,1-d1,3thiazol-2-yl}benzamide)

• Product Name: 4-{methyl(oxolan-2-yl)methylsulfamoyl}-N-{naphtho2,1-d1,3thiazol-2-yl}benzamide
• CAS No: 892847-29-9
• MF: C₂₄H₂₃N₃O₄S₂
• MW: 481.587123155594
• CID: 6590011
• Update Time: 2025-07-22

4-{methyl(oxolan-2-yl)methylsulfamoyl}-N-{naphtho2,1-d1,3thiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-{methyl(oxolan-2-yl)methylsulfamoyl}-N-{naphtho2,1-d1,3thiazol-2-yl}benzamide
• Benzamide, 4-[[methyl[(tetrahydro-2-furanyl)methyl]amino]sulfonyl]-N-naphtho[2,1-d]thiazol-2-yl-

• Inchi： 1S/C24H23N3O4S2/c1-27(15-18-6-4-14-31-18)33(29,30)19-11-8-17(9-12-19)23(28)26-24-25-21-13-10-16-5-2-3-7-20(16)22(21)32-24/h2-3,5,7-13,18H,4,6,14-15H2,1H3,(H,25,26,28)
• InChI Key： NMAYSFODEHWLPK-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C3C(=C2S1)C=CC=C3)(=O)C1=CC=C(S(N(C)CC2CCCO2)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles Naphthothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles

Additional information on 4-{methyl(oxolan-2-yl)methylsulfamoyl}-N-{naphtho2,1-d1,3thiazol-2-yl}benzamide

Recent Advances in the Study of 4-{methyl(oxolan-2-yl)methylsulfamoyl}-N-{naphtho2,1-d1,3thiazol-2-yl}benzamide (CAS: 892847-29-9)

The compound 4-{methyl(oxolan-2-yl)methylsulfamoyl}-N-{naphtho2,1-d1,3thiazol-2-yl}benzamide (CAS: 892847-29-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and promising biological activities. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

Recent studies have highlighted the compound's role as a potent inhibitor of specific protein-protein interactions (PPIs) involved in cancer progression. The structural analysis reveals that the naphtho[2,1-d]thiazole moiety and the sulfamoylbenzamide group are critical for its binding affinity and selectivity. Molecular docking simulations have demonstrated strong interactions with target proteins, such as MDM2 and p53, suggesting its potential as an anticancer agent.

In vitro and in vivo studies have further validated the compound's efficacy. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 4-{methyl(oxolan-2-yl)methylsulfamoyl}-N-{naphtho2,1-d1,3thiazol-2-yl}benzamide exhibited significant antitumor activity in xenograft models of breast cancer, with minimal toxicity to normal cells. These findings underscore its potential as a lead compound for further drug development.

The synthesis of this compound has also been optimized in recent years. A novel, scalable synthetic route was developed in 2022, which improved the overall yield and purity of the final product. This advancement is crucial for facilitating large-scale production and subsequent clinical trials. The synthetic pathway involves key steps such as the formation of the naphthothiazole ring and the introduction of the sulfamoylbenzamide group, which have been meticulously optimized to enhance efficiency.

Despite these promising results, challenges remain. The compound's pharmacokinetic properties, such as its metabolic stability and bioavailability, require further investigation. Additionally, more comprehensive toxicology studies are needed to ensure its safety profile. Researchers are currently exploring structural modifications to address these limitations while maintaining its biological activity.

In conclusion, 4-{methyl(oxolan-2-yl)methylsulfamoyl}-N-{naphtho2,1-d1,3thiazol-2-yl}benzamide represents a promising candidate for therapeutic development, particularly in oncology. Its unique mechanism of action and robust preclinical data position it as a valuable tool for understanding PPIs and developing novel anticancer therapies. Future research should focus on optimizing its pharmacological properties and advancing it through clinical trials to realize its full potential.